Lithium perchlorate

• IUPAC Name: lithium;perchlorate
• InChI: InChI=1S/ClHO4.Li/c2-1(3,4)5;/h(H,2,3,4,5);/q;+1/p-1
• InChI Key: MHCFAGZWMAWTNR-UHFFFAOYSA-M
• Canonical SMILES: [Li+].[O-]Cl(=O)(=O)=O
• Molecular Formula: LiClO4, ClLiO4
• Related CAS: 13453-78-6 (trihydrate)
• DSSTOX Substance ID: DTXSID40872829
• Molecular Weight: 106.4 g/mol
• Physical Description: Colorless deliquescent solid; [Hawley] Colorless or white odorless solid; Hygroscopic; [CHEMINFO] White lumps; [MSDSonline] Crystallizes from solution as the trihydrate; Converts to the anhydrous form at 130-150 deg C; [Ullmann]
• CAS No.: 7791-03-9

Description

Lithium perchlorate (LiClO4) is a chemical compound that is widely used in many scientific applications. It is a white crystalline solid that is highly soluble in water and is used for a variety of purposes, including chemical synthesis, pharmaceuticals, and industrial applications. It is also used in batteries, as a catalyst, and in the production of rocket fuel. In

Scientific Research Applications

• Catalysis in Organic Synthesis :

  • LiClO₄ efficiently catalyzes electrophilic substitution reactions of indoles with aldehydes and ketones, facilitating the synthesis of bis(indolyl)methanes in high yields (Yadav et al., 2001).
  • It also catalyzes the three-component condensation reaction of aldehyde, β-keto ester, and urea, improving the Biginelli reaction protocol for dihydropyrimidinones synthesis (Yadav et al., 2007).
  • LiClO₄ aids in various synthetic transformations in organic media, enhancing reaction rates and selectivities due to its mild Lewis acidity (Sankararaman & Nesakumar, 2000).

• Battery Technology :

  • In lithium–sulfur batteries, LiClO₄ acts as an effective electrolyte salt, inhibiting the polysulfide shuttle phenomenon and thereby enhancing coulombic efficiency and battery performance (Kim, Jeong, & Kim, 2012).
  • It also plays a role in the phase behavior and ionic conductivity of lithium perchlorate-doped copolymers, impacting the performance of solid polymer electrolytes in electrochemical devices (Naidu et al., 2011).

• Materials Science :

  • LiClO₄ can form self-assembled nanostructured liquid-crystalline materials that selectively bind lithium cations, with applications in selective lithium recognition and nanostructured material fabrication (Luo, Marets, & Kato, 2018).
  • It's involved in the study of solvate structures and ionic interactions in solutions, as investigated using Raman spectroscopy (Grondin et al., 2004).

• Chemical Literature :

  • LiClO₄ has been extensively studied in the literature as a catalyst for the synthesis of various organic molecular scaffolds, demonstrating its versatility and efficiency in organic chemistry (Kaur, Narang, & Nayak, 2015).

• Polymer Science :

  • The role of this compound in polyethylene oxide-based composite electrolytes was explored, showing its effectiveness in producing and stabilizing amorphous structures, leading to enhanced conductivity in electrolytes (Kumar, Rodrigues, & Koka, 2002).

• Solvation Studies :

  • LiClO₄ is significant in understanding the solvation mechanisms of lithium ions in solutions, as evidenced by studies using nuclear magnetic resonance and Raman spectroscopy (Castriota et al., 2003).

Mechanism of Action

Target of Action

Lithium perchlorate (LiClO4) is an inorganic compound that is primarily used as a source of oxygen in some chemical oxygen generators . It decomposes at about 400 °C, yielding lithium chloride and oxygen . Over 60% of the mass of the this compound is released as oxygen .

Mode of Action

The mode of action of this compound is primarily through its decomposition, which releases a significant amount of oxygen . This makes it a valuable compound in applications that require a high oxygen output, such as in chemical oxygen generators and solid rocket propellants . It is also used as a co-catalyst in the coupling of α,β-unsaturated carbonyls with aldehydes, also known as the Baylis–Hillman reaction .

Biochemical Pathways

Lithium has been shown to inhibit enzymes that have magnesium as a co-factor . One such enzyme, glycogen synthase kinase 3-beta (GSK3B), inhibits signaling induced by Brain-Derived Neurotrophic Factor (BDNF) . Thus, lithium enhances the activity of BDNF .

Pharmacokinetics

Lithium has an extremely narrow therapeutic window .

Result of Action

The primary result of this compound’s action is the release of a significant amount of oxygen upon its decomposition . This oxygen can then be used in various applications, such as in chemical oxygen generators and solid rocket propellants . In the context of its use as a co-catalyst, this compound can promote the cyanosilylation of carbonyl compounds under neutral conditions .

Action Environment

The action of this compound is influenced by environmental factors such as temperature. For instance, it decomposes at about 400 °C to yield lithium chloride and oxygen . Therefore, the efficacy and stability of this compound are dependent on the environmental conditions, particularly temperature .

Safety and Hazards

Lithium perchlorate is considered hazardous. It is an oxidizer and an irritant. It may cause skin irritation, serious eye irritation, and respiratory irritation. It may intensify fire and is dangerous when exposed to heat, sparks, open flames, or hot surfaces.

Future Directions

Lithium perchlorate is being studied for its potential in improving the stability and performance of lithium-ion batteries. It is also being used in the development of electrically controlled solid propellants.

Biochemical Analysis

Biochemical Properties

Lithium perchlorate plays a significant role in biochemical reactions, particularly as a chaotropic agent. It disrupts the hydrogen bonding network in water, leading to the denaturation of proteins and nucleic acids. This property makes this compound valuable in studying the structure and function of biomolecules. It interacts with enzymes, proteins, and other biomolecules by breaking down their secondary and tertiary structures, thereby facilitating their analysis and characterization .

Cellular Effects

This compound affects various types of cells and cellular processes. It influences cell function by disrupting cell signaling pathways, altering gene expression, and affecting cellular metabolism. The compound’s chaotropic nature leads to the denaturation of cellular proteins, which can impact cell viability and function. Additionally, this compound can interfere with the integrity of cellular membranes, further affecting cellular processes .

Molecular Mechanism

At the molecular level, this compound exerts its effects by disrupting the hydrogen bonding network in water and within biomolecules. This disruption leads to the denaturation of proteins and nucleic acids, making them more accessible for analysis. This compound can also inhibit or activate enzymes by altering their conformation and active sites. Changes in gene expression may occur due to the compound’s impact on transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound is relatively stable, but its chaotropic effects may diminish as it degrades or reacts with other substances. Long-term exposure to this compound can lead to cumulative effects on cellular function, including prolonged protein denaturation and potential cytotoxicity. These temporal effects are important to consider in both in vitro and in vivo studies .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may have minimal impact on cellular function, while higher doses can lead to significant protein denaturation and cellular toxicity. Threshold effects are observed, where a certain concentration of this compound is required to achieve noticeable biochemical changes. Toxic or adverse effects, such as organ damage and metabolic disturbances, can occur at high doses .

Metabolic Pathways

This compound is involved in various metabolic pathways, primarily through its interaction with enzymes and cofactors. It can affect metabolic flux by altering enzyme activity and substrate availability. The compound’s chaotropic nature can lead to changes in metabolite levels, impacting overall cellular metabolism. Understanding these metabolic pathways is crucial for elucidating the biochemical effects of this compound .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It can interact with transporters and binding proteins, influencing its localization and accumulation. The compound’s distribution is affected by its solubility and affinity for different cellular compartments. These factors determine the extent of this compound’s biochemical effects and its potential toxicity .

Subcellular Localization

This compound’s subcellular localization is influenced by its chemical properties and interactions with biomolecules. It can be directed to specific compartments or organelles through targeting signals and post-translational modifications. The compound’s activity and function are affected by its localization, with different effects observed in the cytoplasm, nucleus, and other cellular regions. Understanding its subcellular distribution is essential for comprehending its biochemical impact .